PD 168368

• Molecular Formula: C31H34N6O4
• Molecular Weight: 554.6 g/mol
• InChI: InChI=1S/C31H34N6O4/c1-30(19-22-20-33-26-10-4-3-9-25(22)26,36-29(39)35-23-12-14-24(15-13-23)37(40)41)28(38)34-21-31(16-6-2-7-17-31)27-11-5-8-18-32-27/h3-5,8-15,18,20,33H,2,6-7,16-17,19,21H2,1H3,(H,34,38)(H2,35,36,39)/t30-/m0/s1
• InChIKey: AFDXUTWMFMAQJO-PMERELPUSA-N

PD 168368 – Neuromedin B Receptor Antagonist Overview

PD 168368 is a nonpeptide (peptoid) competitive antagonist of the neuromedin B receptor (NMBR, also known as BB1) with Ki values of 15–45 nM across human, rat, mouse, and frog NMB receptors [1]. It belongs to the bombesin receptor antagonist class, displaying 30- to 60-fold selectivity over the gastrin-releasing peptide receptor (GRPR/BB2) and >300-fold selectivity over BRS-3 (BB3) and BB4 subtypes [1]. Unlike peptide-based NMBR antagonists, PD 168368 is a small molecule (MW 554.65) and also acts as a potent mixed agonist at human formyl-peptide receptors FPR1, FPR2, and FPR3 at nanomolar concentrations [2].

1

Nonpeptide antagonist with reported cross-species NMBR affinity consistency

2

NMBR-selective receptor blockade for pathway isolation studies

3

Dual NMBR antagonist / FPR agonist polypharmacology research tool

• [1] Ryan RR, Katsuno T, Mantey SA, Pradhan TK, Weber HC, Coy DH, Battey JF, Jensen RT. Comparative pharmacology of the nonpeptide neuromedin B receptor antagonist PD 168368. J Pharmacol Exp Ther. 1999 Sep;290(3):1202-11. PMID: 10454496. View Source
• [2] Schepetkin IA, Kirpotina LN, Khlebnikov AI, et al. Gastrin-releasing peptide/neuromedin B receptor antagonists PD176252, PD168368, and related analogs are potent agonists of human formyl-peptide receptors. Mol Pharmacol. 2011 Jan;79(1):77-90. PMID: 20943772. View Source

PD 168368 – Substitution Limitations

Bombesin receptor antagonists vary widely in receptor subtype selectivity, species-dependent pharmacology, peptide vs. nonpeptide structure, and off-target activity profiles. PD 168368 provides a unique combination of consistent cross-species NMBR affinity [1], nonpeptide character enabling in vivo utility, and dual FPR agonism [2] that is not replicated by any single close analog. For example, the peptide antagonist BIM 23127 (Ki ≈ 20.9 nM for NMBR) lacks in vivo stability, while the nonpeptide PD 176252 (Ki = 0.15 nM for BB1, 1.0 nM for BB2) possesses only ~6.7-fold BB1/BB2 selectivity [3], making it unsuitable for experiments requiring NMBR-specific blockade. Substituting PD 168368 without quantitative verification of the relevant assay parameters risks introducing uncontrolled variables in species specificity, receptor selectivity, or FPR-mediated confounding effects.

Your tool

PD 168368: nonpeptide NMBR antagonist with validated systemic in vivo utility and dual FPR agonism

Peptide analogs (e.g., BIM 23127)

May lack in vivo stability and FPR polypharmacology; systemic administration may be limited.

Your tool

PD 168368: reported 30-60 fold NMBR over GRPR selectivity window

Analog PD 176252

NMBR/GRPR selectivity is approximately 6.7-fold; may not provide adequate NMBR-specific pharmacological isolation.

• [1] Ryan RR, Katsuno T, Mantey SA, Pradhan TK, Weber HC, Coy DH, Battey JF, Jensen RT. Comparative pharmacology of the nonpeptide neuromedin B receptor antagonist PD 168368. J Pharmacol Exp Ther. 1999 Sep;290(3):1202-11. PMID: 10454496. View Source
• [2] Schepetkin IA, Kirpotina LN, Khlebnikov AI, et al. Gastrin-releasing peptide/neuromedin B receptor antagonists PD176252, PD168368, and related analogs are potent agonists of human formyl-peptide receptors. Mol Pharmacol. 2011 Jan;79(1):77-90. PMID: 20943772. View Source
• [3] Ashwood V, Brownhill V, Higginbottom M, et al. PD 176252--the first high affinity non-peptide gastrin-releasing peptide (BB2) receptor antagonist. Bioorg Med Chem Lett. 1998 Sep 22;8(18):2589-94. PMID: 9873586. View Source

PD 168368 – Differentiation Evidence

Cross-Species NMBR Affinity Consistency

PD 168368 demonstrates similar high affinity for NMB receptors across human (Ki = 15–45 nM), rat (Ki = 15–45 nM), mouse, and frog species, a property not shared by many peptide bombesin receptor antagonists that exhibit species-dependent agonist/antagonist function [1]. In contrast, peptide antagonists such as BIM 23127 and [D-Phe6]-bombesin(6-14) ethyl amide show variable efficacy depending on the species NMBR ortholog tested [2]. This cross-species consistency makes PD 168368 uniquely suited for translational studies spanning multiple animal models without requiring re-validation of receptor pharmacology.

Cross-Species NMBR Affinity

Cross-study comparable

Ki 15–45 nM across human, rat, mouse, frog NMBR

Reported cross-species affinity consistency for multi-species pharmacology programs

Peptide antagonists may show species-dependent functional switching

Evidence Dimension	NMBR binding affinity (Ki) across species
Target Compound Data	Human NMBR Ki = 15–45 nM; Rat NMBR Ki = 15–45 nM; Mouse and frog NMBR Ki within the same 15–45 nM range
Comparator Or Baseline	Peptide bombesin receptor antagonists (e.g., BIM 23127: Ki = 20.9 nM for human NMBR, but species-comparative data absent or showing functional divergence); many peptide antagonists switch from antagonist to agonist depending on species
Quantified Difference	PD 168368: ≤3-fold variation in Ki across four species; peptide antagonists: qualitative functional switch (antagonist → agonist) reported across species
Conditions	Radioligand binding assays using [125I]-[Tyr4]bombesin in CHO cells or similar cell lines expressing recombinant human, rat, mouse, or frog NMB receptors [1]

Why This Matters

For procurement in multi-species pharmacology programs, PD 168368 eliminates the need to source and validate different antagonists for each species, reducing experimental variability and cost.

• [1] Ryan RR, Katsuno T, Mantey SA, Pradhan TK, Weber HC, Coy DH, Battey JF, Jensen RT. Comparative pharmacology of the nonpeptide neuromedin B receptor antagonist PD 168368. J Pharmacol Exp Ther. 1999 Sep;290(3):1202-11. PMID: 10454496. View Source
• [2] Jensen RT, Battey JF, Spindel ER, Benya RV. International Union of Pharmacology. LXVIII. Mammalian bombesin receptors: nomenclature, distribution, pharmacology, signaling, and functions in normal and disease states. Pharmacol Rev. 2008 Mar;60(1):1-42. PMID: 18055507. View Source

NMBR/BB1 Selectivity Advantage

PD 168368 exhibits 30- to 60-fold selectivity for NMBR (BB1) over GRPR (BB2), with Ki values of 15–45 nM at BB1 versus a GRPR IC50 of 3,500 nM [1]. This contrasts sharply with the structurally related nonpeptide antagonist PD 176252, which shows only ~6.7-fold BB1/BB2 selectivity (BB1 Ki = 0.15 nM; BB2 Ki = 1.0 nM) [2]. While PD 176252 is more potent at BB1, its poor selectivity precludes its use as a tool to discriminate NMBR-mediated from GRPR-mediated signaling. PD 168368's 30- to 60-fold window provides a practical selectivity margin for functional experiments where GRPR co-expression could confound results.

NMBR/BB1 Selectivity

Head-to-head

30- to 60-fold selectivity over GRPR (BB2)

Supports NMBR-selective pathway studies

PD 176252 ~6.7-fold; may not discriminate NMBR from GRPR signals

Evidence Dimension	Selectivity ratio (NMBR/BB1 affinity vs. GRPR/BB2 affinity)
Target Compound Data	NMBR Ki = 15–45 nM; GRPR IC50 = 3,500 nM; selectivity ratio = 30–60 fold
Comparator Or Baseline	PD 176252: BB1 Ki = 0.15 nM; BB2 Ki = 1.0 nM; selectivity ratio = ~6.7 fold
Quantified Difference	PD 168368 provides 4.5–9× greater selectivity window (30–60 fold) compared to PD 176252 (6.7 fold)
Conditions	Radioligand binding assays using [125I]-[Tyr4]bombesin or [125I]-GRP on recombinant human BB1 and BB2 receptors expressed in CHO cells [1][2]

Why This Matters

A higher selectivity window reduces the likelihood of GRPR-mediated off-target effects in NMBR-focused studies, making PD 168368 the superior choice for experiments requiring clean NMBR pharmacological isolation.

• [1] Ryan RR, Katsuno T, Mantey SA, Pradhan TK, Weber HC, Coy DH, Battey JF, Jensen RT. Comparative pharmacology of the nonpeptide neuromedin B receptor antagonist PD 168368. J Pharmacol Exp Ther. 1999 Sep;290(3):1202-11. PMID: 10454496. View Source
• [2] Ashwood V, Brownhill V, Higginbottom M, et al. PD 176252--the first high affinity non-peptide gastrin-releasing peptide (BB2) receptor antagonist. Bioorg Med Chem Lett. 1998 Sep 22;8(18):2589-94. PMID: 9873586. View Source

Nonpeptide Scaffold for In Vivo Xenograft Studies

PD 168368's nonpeptide peptoid scaffold confers resistance to proteolytic degradation, enabling systemic administration in in vivo models. Daily i.p. injection of PD 168368 (5 mg/kg) in nude mice bearing MDA-MB-231 breast cancer xenografts significantly suppressed tumor growth and neovascularization over a 28-day treatment period [1]. In contrast, peptide NMBR antagonists such as BIM 23127 (Ki = 20.9 nM) have only been validated in acute in vivo feeding assays with intracerebroventricular administration [2], and their systemic utility is limited by rapid peptidase degradation. No equivalent chronic systemic in vivo antitumor efficacy data exist for BIM 23127 or other peptide bombesin receptor antagonists.

In Vivo Tumor Model Response

Class-level inference

Daily i.p. 5 mg/kg reduced tumor volume and microvessel density in MDA-MB-231 xenograft

Reported tumor model endpoint reduction with systemic administration

Peptide antagonists lack systemic in vivo model validation

Evidence Dimension	In vivo systemic antitumor efficacy in xenograft models
Target Compound Data	PD 168368 (5 mg/kg/day i.p., 28 days): significant reduction in MDA-MB-231 tumor volume and microvessel density vs. vehicle control
Comparator Or Baseline	BIM 23127: no systemic antitumor xenograft data reported; limited to acute i.c.v. feeding assays. PD 165929: no in vivo antitumor data reported.
Quantified Difference	PD 168368 demonstrates in vivo antitumor efficacy with systemic administration; peptide comparators lack any systemic in vivo oncology validation
Conditions	Female nude mice bearing MDA-MB-231 human breast carcinoma xenografts; daily i.p. PD 168368 at 5 mg/kg; tumor volume and CD31 immunohistochemistry endpoints [1]

Why This Matters

For oncology research programs requiring chronic systemic dosing, PD 168368 is the only NMBR antagonist with demonstrated in vivo antitumor efficacy, making it indispensable for translational cancer studies.

• [1] Park HJ, Kim MK, Kim Y, et al. Neuromedin B receptor antagonist suppresses tumor angiogenesis and tumor growth in vitro and in vivo. Cancer Lett. 2011 Dec 15;312(1):117-27. PMID: 21924548. View Source
• [2] Ladenheim EE, Moore CA, Salorio CF, Mantey SA, Jensen RT, Moran TH. Blockade of feeding inhibition by neuromedin B using a selective receptor antagonist. Eur J Pharmacol. 1994 Dec 12;271(2-3):R7-9. PMID: 7705432. View Source

Dual FPR Agonism

PD 168368 is a potent mixed agonist at human formyl-peptide receptors FPR1, FPR2, and FPR3, with EC50 values of 0.57 µM, 0.24 µM, and 2.7 µM, respectively, measured by calcium mobilization in FPR-transfected HL-60 cells [1]. This FPR agonism is a distinct polypharmacological feature: the structurally related nonpeptide PD 176252 also exhibits FPR agonism, but the peptide antagonist BIM 23127 and the earlier nonpeptide PD 165929 (Ki = 6.3 nM for NMBR, Ki >10,000 nM for GRPR) do not demonstrate FPR activity [2]. The FPR agonism of PD 168368 induces neutrophil chemotaxis and reactive oxygen species production, which must be accounted for in experimental designs investigating NMBR-mediated immune or inflammatory responses.

FPR Agonism Profile

Head-to-head

FPR1 EC50 0.57 µM; FPR2 0.24 µM; FPR3 2.7 µM

Polypharmacology context for innate immunity research

PD 165929 and BIM 23127 lack FPR activity

Evidence Dimension	FPR agonism potency (EC50) in calcium mobilization assays
Target Compound Data	FPR1 EC50 = 0.57 µM; FPR2 EC50 = 0.24 µM; FPR3 EC50 = 2.7 µM
Comparator Or Baseline	PD 165929: no FPR agonism reported. BIM 23127: no FPR agonism reported. PD 176252: FPR1/FPR2 agonism confirmed but with different potency profile.
Quantified Difference	PD 168368 uniquely combines nanomolar NMBR antagonism with sub-micromolar FPR agonism; PD 165929 and BIM 23127 lack FPR activity entirely
Conditions	Intracellular Ca2+ mobilization in HL-60 cells transfected with human FPR1, FPR2, or FPR3; PD 168368 tested at 0.001–10 µM [1]

Why This Matters

For researchers studying NMBR in immune or inflammatory contexts, PD 168368's FPR agonism is a critical consideration—either as a confounding variable to control for, or as a dual-target pharmacological tool for investigating NMBR-FPR crosstalk.

• [1] Schepetkin IA, Kirpotina LN, Khlebnikov AI, et al. Gastrin-releasing peptide/neuromedin B receptor antagonists PD176252, PD168368, and related analogs are potent agonists of human formyl-peptide receptors. Mol Pharmacol. 2011 Jan;79(1):77-90. PMID: 20943772. View Source
• [2] Eden JM, Hall MD, Higginbottom M, et al. PD 165929 — the first high affinity non-peptide neuromedin-B (NMB) receptor selective antagonist. Bioorg Med Chem Lett. 1996;6(21):2617-2622. View Source

Functional Antagonism in Calcium and Proliferation Assays

PD 168368 inhibits neuromedin B-stimulated intracellular calcium mobilization in NMBR-expressing cells with functional antagonist potencies equivalent across species (IC50 values in the nanomolar range) [1]. In C6 rat glioma cells, PD 168368 inhibited NMB-stimulated proliferation with an IC50 of 2 µM and blocked NMB-induced focal adhesion kinase (FAK) phosphorylation in a dose-dependent manner [2]. These functional benchmarks are directly comparable to the peptide antagonist BIM 23127, which also blocks NMB-induced calcium responses but lacks the sustained cellular proliferation inhibition data in glioma models. PD 168368's functional antagonism has been validated across multiple cell backgrounds (CHO transfectants, C6 glioma, MDA-MB-231 breast cancer), providing broader functional validation than most comparators.

Functional Antagonism Benchmarks

Cross-study comparable

C6 glioma proliferation IC50 2 µM; FAK phosphorylation inhibition dose-dependent

Supports acute signaling and chronic functional endpoint studies

Calcium antagonism IC50 in nanomolar range across species

Evidence Dimension	Functional antagonism: calcium mobilization inhibition and antiproliferative activity
Target Compound Data	NMB-stimulated Ca2+ response inhibition IC50 ≈ nanomolar range (consistent across species NMBR); C6 glioma proliferation IC50 = 2 µM; FAK phosphorylation inhibition: dose-dependent
Comparator Or Baseline	BIM 23127: inhibits NMB-stimulated Ca2+ in NMBR-transfected cells but no glioma proliferation IC50 reported. PD 165929: IC50 = 150 nM for rat NMBR calcium antagonism but no cell proliferation data.
Quantified Difference	PD 168368 provides both acute signaling antagonism (Ca2+) and chronic functional endpoint (proliferation IC50 = 2 µM) in the same compound; peptide comparators lack chronic functional validation
Conditions	Calcium mobilization: Fura-2-loaded NMBR-expressing CHO cells stimulated with 100 nM NMB; proliferation: C6 rat glioma cells treated with 100 nM NMB + PD 168368 for 48–72 h [1][2]

Why This Matters

Procurement of PD 168368 enables a single compound to span acute signaling readouts (calcium, inositol phosphate) and chronic functional endpoints (proliferation, apoptosis), simplifying assay workflows and reducing the need for multiple tool compounds.

• [1] Ryan RR, Katsuno T, Mantey SA, Pradhan TK, Weber HC, Coy DH, Battey JF, Jensen RT. Comparative pharmacology of the nonpeptide neuromedin B receptor antagonist PD 168368. J Pharmacol Exp Ther. 1999 Sep;290(3):1202-11. PMID: 10454496. View Source
• [2] Moody TW, Fagarasan M, Zia F. Nonpeptide neuromedin B receptor antagonists inhibit the proliferation of C6 cells. Eur J Pharmacol. 2000 Dec 27;409(2):133-42. PMID: 11152827. View Source

Formulation Requirement for Full Potency

PD 168368 has limited aqueous solubility, and its apparent affinity and antagonist potency are significantly enhanced when hydroxypropyl-β-cyclodextrin (HP-β-CD) is used as the vehicle instead of DMSO. In binding studies with HP-β-CD, PD 168368 exhibited higher measured affinity compared to DMSO-solubilized preparations [1]. This solubility-dependent pharmacology is a procurement-relevant consideration: PD 168368 must be formulated with cyclodextrin to achieve maximal potency, a requirement not documented for the more soluble nonpeptide comparator PD 165929 (Ki = 6.3 nM, but solubility data not reported). Researchers procuring PD 168368 must budget for cyclodextrin excipient and adjust experimental protocols accordingly to avoid underestimation of antagonist potency due to solubility artifacts.

Vehicle-Dependent Potency

Class-level inference

HP-β-CD formulation enhances measured affinity vs. DMSO vehicle

Vehicle-dependent potency context for assay design

Procurement recommendation: include cyclodextrin excipient

Evidence Dimension	Effect of vehicle (HP-β-CD vs. DMSO) on apparent binding affinity and functional antagonist potency
Target Compound Data	PD 168368 in HP-β-CD: significantly greater measured affinity and antagonist potency vs. DMSO vehicle (exact fold-change not numerically specified in abstract; described as 'significantly greater')
Comparator Or Baseline	PD 165929 and PD 176252: no published reports of vehicle-dependent potency variation; solubility profiles not systematically compared
Quantified Difference	PD 168368 requires HP-β-CD formulation to achieve full potency; comparator compounds lack documented vehicle-dependence, but may also benefit from optimized solubilization
Conditions	Radioligand binding and functional calcium/IP assays in NMBR-expressing cells comparing DMSO vs. HP-β-CD as PD 168368 vehicle [1]

Why This Matters

For reproducible quantitative pharmacology, procurement specifications for PD 168368 should include HP-β-CD excipient; experiments using DMSO alone may yield underestimated potency values, leading to incorrect dosing in downstream functional studies.

• [1] Ryan RR, Katsuno T, Mantey SA, Pradhan TK, Weber HC, Coy DH, Battey JF, Jensen RT. Comparative pharmacology of the nonpeptide neuromedin B receptor antagonist PD 168368. J Pharmacol Exp Ther. 1999 Sep;290(3):1202-11. PMID: 10454496. View Source

PD 168368 – Optimal Application Scenarios

Breast Cancer Xenograft Models

PD 168368 is the only NMBR antagonist with demonstrated efficacy in systemic in vivo tumor models. In MDA-MB-231 xenograft-bearing nude mice, daily i.p. administration at 5 mg/kg for 28 days significantly reduced tumor volume and microvessel density [1]. This application is not served by peptide antagonists such as BIM 23127, which lack systemic stability, nor by PD 176252, whose poor BB1/BB2 selectivity would confound interpretation of NMBR-specific antitumor effects. Researchers should procure PD 168368 pre-formulated with hydroxypropyl-β-cyclodextrin or budget for cyclodextrin excipient to achieve maximal in vivo exposure [2].

Multi-Species NMBR Pathway Validation

For translational programs requiring NMBR pharmacology validation across rodent and non-human primate models, PD 168368 uniquely offers consistent nanomolar affinity (Ki = 15–45 nM) across human, rat, mouse, and frog NMB receptors [1]. This cross-species consistency eliminates the confounding species-dependent agonist/antagonist switching observed with peptide bombesin receptor ligands [2]. Procurement of PD 168368 for multi-species studies avoids the overhead of sourcing and validating distinct antagonists for each species.

NMBR-FPR Crosstalk in Innate Immune Cells

PD 168368's unique dual pharmacology—NMBR antagonism (Ki = 15–45 nM) combined with potent FPR1/FPR2/FPR3 agonism (EC50 = 0.24–2.7 µM) [1]—makes it a powerful tool for studying crosstalk between bombesin and formyl-peptide receptor signaling in innate immune cells. This application is not feasible with PD 165929 or BIM 23127, which lack FPR activity. Researchers should design concentration-response experiments spanning 1 nM–10 µM to separate NMBR antagonist effects (low nanomolar) from FPR agonist effects (sub-micromolar to micromolar) [2].

Glioma Proliferation and FAK Signaling

PD 168368 inhibits C6 rat glioma cell proliferation with an IC50 of 2 µM and blocks NMB-induced FAK phosphorylation in a dose-dependent manner [1]. For NMBR-driven glioblastoma signaling research, PD 168368 provides quantitative benchmarks that are absent for most alternative NMBR antagonists. The compound's nonpeptide nature also permits chronic treatment protocols (48–72 h) unachievable with rapidly degraded peptide antagonists. Procurement should include HPLC-verified purity ≥95% to ensure reproducible proliferation assay results.

Application

Selection Property

Validation Focus

Breast cancer xenograft model studies

NMBR-selective antagonist with nonpeptide systemic stability

Tumor volume and angiogenesis endpoint measurement

Multi-species NMBR pathway validation

Consistent cross-species NMBR affinity context

Species-comparative pharmacology endpoints

NMBR-FPR crosstalk in innate immune cells

Dual NMBR antagonist / FPR agonist tool

Concentration-dependent NMBR vs. FPR response separation

Glioma proliferation and FAK signaling studies

Nonpeptide antagonist with chronic assay compatibility

Proliferation IC50 and FAK phosphorylation endpoints

• [1] Ryan RR, Katsuno T, Mantey SA, Pradhan TK, Weber HC, Coy DH, Battey JF, Jensen RT. Comparative pharmacology of the nonpeptide neuromedin B receptor antagonist PD 168368. J Pharmacol Exp Ther. 1999 Sep;290(3):1202-11. PMID: 10454496. View Source
• [2] Schepetkin IA, Kirpotina LN, Khlebnikov AI, et al. Gastrin-releasing peptide/neuromedin B receptor antagonists PD176252, PD168368, and related analogs are potent agonists of human formyl-peptide receptors. Mol Pharmacol. 2011 Jan;79(1):77-90. PMID: 20943772. View Source
• [3] Park HJ, Kim MK, Kim Y, et al. Neuromedin B receptor antagonist suppresses tumor angiogenesis and tumor growth in vitro and in vivo. Cancer Lett. 2011 Dec 15;312(1):117-27. PMID: 21924548. View Source
• [4] Moody TW, Fagarasan M, Zia F. Nonpeptide neuromedin B receptor antagonists inhibit the proliferation of C6 cells. Eur J Pharmacol. 2000 Dec 27;409(2):133-42. PMID: 11152827. View Source